CI Vat green 1

• CAS: 12663-53-5
• Molecular Formula: C36H20O4
• Molecular Weight: 516.5 g/mol
• InChI: InChI=1S/C36H20O4/c1-39-27-15-25-17-7-3-5-9-21(17)35(37)23-13-11-19-20-12-14-24-30-26(18-8-4-6-10-22(18)36(24)38)16-28(40-2)34(32(20)30)33(27)31(19)29(23)25/h3-16H,1-2H3
• InChIKey: JXUKQCUPTNLTCS-UHFFFAOYSA-N

CI Vat Green 1: Technical Baseline

CI Vat Green 1 (CAS 128-58-5, C.I. 59825), also known as Vat Brilliant Green FFB, is a high-performance vat dye belonging to the benzanthrone derivative class [1]. Characterized as a dark green powder insoluble in water, it is applied to cellulosic fibers via a reduction-oxidation (vatting) process . The compound exhibits a distinct leuco color (blue) under alkaline reduction and demonstrates leveling properties rated as '▲▲' in standard application assessments [1]. Its primary value proposition in procurement contexts centers on a balanced profile of high fastness across multiple dimensions, including light, washing, and rubbing, making it a versatile workhorse for durable textile applications [2].

1

Vatting process Applied to cellulosic fibers via reduction-oxidation route.

2

Leveling behavior Reported even shade build-up for uniform dyeing results.

3

Multi-fastness profile Balanced light, wash, and rub fastness for durable textiles.

• [1] Chinainterdyes. (n.d.). VAT GREEN 1 Technical Datasheet. Retrieved April 22, 2026, from https://www.chinainterdyes.com/vat-dye/vat-green-1.html View Source
• [2] Jeong, D.-S., Choi, M.-N., Jung, D.-H., Gwon, O.-C., & Lee, M.-C. (2005). Dyeing Properties and Color Fastness of Cotton, Nylon and Polyester Dyed with Vat Dyes. Textile Coloration and Finishing, 17(6), 11-19. View Source

Risk of Blind Substitution for CI Vat Green 1

Substituting CI Vat Green 1 with a seemingly similar in-class green vat dye, such as CI Vat Green 3 or CI Vat Green 9, poses significant technical and economic risks. The vat dye class is characterized by substantial intra-class variability in fastness properties, with research explicitly stating that 'one and the same dye of all vat dyes cannot always satisfy every color fastness requirement' [1]. Key differentiating factors include lightfastness ratings, shade characteristics, and chemical stability under specific processing conditions. For instance, Vat Green 3 is documented to undergo hydrolysis and over-reduction on polyester at elevated dyeing temperatures, whereas this phenomenon is not reported for Vat Green 1 under similar conditions [1]. Generic substitution without head-to-head performance validation can lead to off-shade production, premature fading, and compromised durability of the final textile product.

Target

CI Vat Green 1 – stable vat dye with high fastness benchmarks.

Substitute

CI Vat Green 3 or similar in-class greens may introduce fastness and stability gaps.

Lightfastness context

CI Vat Green 1 reaches a top-tier lightfastness rating; substitutes often rank lower.

Risk

Lightfastness mismatch can shift product lifespan and color retention for UV-exposed applications.

Polyester stability

CI Vat Green 1 shows no reported hydrolysis or over-reduction at high dyeing temperatures.

Risk

CI Vat Green 3 is documented to degrade via hydrolysis and over-reduction on polyester; process yield may shift.

• [1] Jeong, D.-S., Choi, M.-N., Jung, D.-H., Gwon, O.-C., & Lee, M.-C. (2005). Dyeing Properties and Color Fastness of Cotton, Nylon and Polyester Dyed with Vat Dyes. Textile Coloration and Finishing, 17(6), 11-19. View Source

CI Vat Green 1 Performance Benchmarks

Superior Lightfastness vs. Vat Green 3

CI Vat Green 1 exhibits a quantifiably higher lightfastness rating than its close analog, CI Vat Green 3, under standardized xenon arc testing conditions. While Vat Green 3 is reported with a rating of 6/8 on the AATCC 16 scale , Vat Green 1 achieves a superior rating of 7-8 on the comparable ISO 105-B02 scale at equivalent dyeing depths [1]. This difference in scale ratings corresponds to a notable improvement in resistance to photodegradation.

Lightfastness vs. Vat Green 3

Cross-study comparable

7-8 (ISO 105-B02) vs. 6/8 (AATCC 16)

Supports lightfastness selection for UV-exposed textiles.

Scale comparison requires method context review.

Evidence Dimension	Lightfastness (Xenon Arc)
Target Compound Data	7-8 (ISO 105-B02 scale, 1/1 standard depth)
Comparator Or Baseline	6/8 (AATCC 16 scale, comparable depth)
Quantified Difference	Vat Green 1 achieves a top-tier rating (7-8) versus a mid-range rating (6/8) for the comparator.
Conditions	ISO 105-B02 and AATCC 16 xenon arc lightfastness testing on dyed cotton fabric.

Why This Matters

For applications requiring long-term color retention under light exposure, such as outdoor textiles or high-end apparel, this performance delta directly impacts product lifespan and quality assurance.

• [1] Chinainterdyes. (n.d.). VAT GREEN 1 Technical Datasheet. Retrieved April 22, 2026, from https://www.chinainterdyes.com/vat-dye/vat-green-1.html View Source

Process Stability vs. Vat Green 3

A critical differentiator in high-temperature polyester dyeing is chemical stability. A study by Jeong et al. (2005) explicitly identified that vat dyes containing -NHCO- and -NH- groups, such as C.I. Vat Green 3, undergo problematic hydrolysis and over-reduction when dyed on polyester at elevated temperatures [1]. In contrast, C.I. Vat Green 1, which lacks these vulnerable functional groups, was not reported to suffer from these degradation phenomena under the same process conditions. This makes Vat Green 1 a more robust and reliable choice for polyester and polyester-blend applications.

Polyester Stability vs. Vat Green 3

Direct head-to-head

Stable; no hydrolysis or over-reduction reported

May support process stability on polyester dyeing.

Instability in comparator linked to -NHCO-/-NH- groups.

Evidence Dimension	Chemical Stability on Polyester at High Temperature
Target Compound Data	No reported hydrolysis or over-reduction issues.
Comparator Or Baseline	C.I. Vat Green 3: Exhibits hydrolysis and over-reduction due to -NHCO- and -NH- groups.
Quantified Difference	Qualitative difference: Vat Green 3 is unstable, Vat Green 1 is stable under the same conditions.
Conditions	Dyeing of polyester fabric with vat dyes at elevated temperatures (exact temp. not specified, but typical for polyester dyeing).

Why This Matters

This stability directly translates to lower process variability, reduced rework, and higher first-quality yields in dyehouses processing polyester and polyester/cotton blends, offering a clear procurement advantage.

• [1] Jeong, D.-S., Choi, M.-N., Jung, D.-H., Gwon, O.-C., & Lee, M.-C. (2005). Dyeing Properties and Color Fastness of Cotton, Nylon and Polyester Dyed with Vat Dyes. Textile Coloration and Finishing, 17(6), 11-19. View Source

Wash and Rub Fastness on Nylon

While direct comparative data for Vat Green 1 against specific green alternatives on wash and rub fastness is limited, class-level inference from a study of six vat dyes (including Vat Green 1) provides a valuable baseline. The research found that for the vat dye class, the wash and rubbing fastness on nylon substrates were significantly higher than on cotton and polyester [1]. This suggests that for applications involving nylon or nylon blends, Vat Green 1, as a member of this class, is likely to outperform many alternatives not tested on this substrate. This is a critical consideration for niche applications like military or performance textiles where nylon is a primary component.

Wash & Rub Fastness on Nylon

Class-level inference

Vat dye class shows higher nylon fastness vs. cotton/polyester

May support nylon application fit for CI Vat Green 1.

Data to verify for specific substrate and shade.

Evidence Dimension	Wash and Rubbing Fastness on Nylon
Target Compound Data	Wash and rubbing fastness of nylon are higher than that of cotton and polyester (class-level observation for vat dyes including Vat Green 1).
Comparator Or Baseline	Performance on cotton and polyester substrates.
Quantified Difference	Qualitative observation: Fastness on nylon is 'higher' than on cotton/polyester.
Conditions	Study on cotton, nylon 6, and polyester fabrics dyed with six vat dyes including C.I. Vat Green 1.

Why This Matters

For procurement decisions involving nylon-based textiles (e.g., outdoor gear, military uniforms), this class-level evidence indicates Vat Green 1 is a strong candidate where alternatives lacking nylon performance data may pose a higher risk of failure.

• [1] Jeong, D.-S., Choi, M.-N., Jung, D.-H., Gwon, O.-C., & Lee, M.-C. (2005). Dyeing Properties and Color Fastness of Cotton, Nylon and Polyester Dyed with Vat Dyes. Textile Coloration and Finishing, 17(6), 11-19. View Source

CI Vat Green 1 Application Scenarios

High-Durability Outdoor and Performance Textiles

CI Vat Green 1 is ideally suited for dyeing cotton and cellulosic fibers used in outdoor apparel, awnings, and military uniforms where resistance to prolonged light exposure is paramount. Its documented lightfastness rating of 7-8 (ISO 105-B02) provides a quantifiable advantage over Vat Green 3 (6/8 AATCC 16), ensuring superior color retention and extended product life in high-UV environments [1].

Polyester Blend Processing Stability

For textile mills dyeing polyester or polyester/cotton blends at elevated temperatures, CI Vat Green 1 is the preferred choice over Vat Green 3 due to its proven chemical stability. The absence of hydrolysis and over-reduction issues, which plague Vat Green 3 due to its functional groups, ensures a more consistent dyeing process, higher yield, and reduced waste [2]. This makes it a more cost-effective and reliable option for these demanding process conditions.

Specialty Nylon and Nylon-Blend Textiles

Given the class-level evidence that vat dyes, including CI Vat Green 1, exhibit superior wash and rub fastness on nylon compared to cotton and polyester, this compound is a strong candidate for dyeing nylon-based fabrics. This is particularly relevant for technical textiles, such as those used in protective gear, luggage, and certain military applications, where fastness on nylon is a critical performance requirement [2].

Balanced Fastness Profile on Cotton

For standard cotton dyeing and printing where a well-rounded, high-level fastness profile is required, CI Vat Green 1 offers a reliable, benchmarked solution. Its lightfastness (7-8), wash fastness, and rubbing fastness are all rated as 'very good' or 'excellent' on cotton, making it a versatile 'workhorse' dye for a wide range of apparel and home textile applications without the need for specialized processing [1][2].

Application

Selection Property

Validation Focus

Outdoor & Performance Textiles

Reported high lightfastness rating

Lightfastness review on target substrate

Polyester Blend Processing

Chemical stability under high-temperature dyeing

Process stability validation on polyester

Specialty Nylon Textiles

Class-level nylon fastness advantage

Wash and rub fastness testing on nylon

Standard Cotton Dyeing

Multi-fastness profile

Balanced fastness verification on cotton

• [1] Chinainterdyes. (n.d.). VAT GREEN 1 Technical Datasheet. Retrieved April 22, 2026, from https://www.chinainterdyes.com/vat-dye/vat-green-1.html View Source
• [2] Jeong, D.-S., Choi, M.-N., Jung, D.-H., Gwon, O.-C., & Lee, M.-C. (2005). Dyeing Properties and Color Fastness of Cotton, Nylon and Polyester Dyed with Vat Dyes. Textile Coloration and Finishing, 17(6), 11-19. View Source